Cas no 29179-25-7 (2,4-Pentadien-1-one, 1,5-diphenyl-, (E,E)-)

• Product Name: 2,4-Pentadien-1-one, 1,5-diphenyl-, (E,E)-
• CAS No: 29179-25-7
• MF: C₁₇H₁₄O
• MW: 234.292464733124
• CID: 1437210
• PubChem ID: 1549519
• Update Time: 2025-04-20

2,4-Pentadien-1-one, 1,5-diphenyl-, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadien-1-one, 1,5-diphenyl-, (E,E)-
• 1,5-diphenylpenta-2,4-dien-1-one
• 2,4-Pentadien-1-one, 1,5-diphenyl-
• 2,4-Pentadien-1-one, 1,5-diphenyl-, (?,E)-
• CHEMBL227719
• NSC 406761
• (?,E)-1,5-Diphenyl-2,4-pentadien-1-one
• NSC1991
• A833238
• 132794-05-9
• AB00073574-01
• NSC-406761
• NSC406761
• (2E,4E)-1,5-diphenyl-penta-2,4-dien-1-one
• (2E,4E)-1,5-diphenylpenta-2,4-dien-1-one
• Cinnamylideneacetophenone
• EINECS 210-385-9
• NSC29119
• MFCD00020692
• 614-57-3
• AI3-03762
• 2,4-Pentadienophenone, 5-phenyl-
• CS-0358057
• NSC-29119
• 29179-25-7
• .alpha.-Cinnamylideneacetophenone
• Cinnamalacetophenone
• NSC 29119
• AE-641/02515029
• NSC 1991
• Cinnamylidenacetophenon
• 5-Phenyl-2,4-pentadienophenone
• 5-Phenylpenta-2,4-dienophenone
• (2E,4E)-1,5-diphenyl-1-penta-2,4-dienone
• W-109576
• NSC-1991
• SCHEMBL1614246

• MDL： MFCD00020692
• Inchi： 1S/C17H14O/c18-17(16-12-5-2-6-13-16)14-8-7-11-15-9-3-1-4-10-15/h1-14H/b11-7+,14-8+
• InChI Key： QONKLJMPKWQQFG-HPIZBCMHSA-N
• SMILES： O=C(/C=C/C=C/C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 234.10452
• Monoisotopic Mass: 234.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07